BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Technical Guide for
Tenuazonic Acid-**Cio

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Tenuazonic acid-13C10
Cat. No.: B12364266
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Tenuazonic
acid-13Cio, a stable isotope-labeled internal standard crucial for accurate quantification in mass
spectrometry-based analyses. The guide details its physicochemical properties, commercial
sources, and provides exemplary experimental protocols for its application. Furthermore, it
elucidates the key biological pathways associated with Tenuazonic acid.

Commercial Availability and Product Specifications

Tenuazonic acid-13Cio is commercially available as a certified reference material, primarily
intended for use as an internal standard in analytical methodologies such as liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

One known supplier is Fianovis, which offers U-[13C10]-Tenuazonic Acid in various formats.[1][2]
While a specific CAS number for the 13C1o labeled variant is not readily available, the CAS
number for the unlabeled Tenuazonic acid is 610-88-8.[3][4][5]

Table 1: Commercial Product Specifications for U-[*3C10]-Tenuazonic Acid
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Parameter Specification Source
Product Name U-[*3C10]-Tenuazonic Acid Fianovis[1]
Labeling Uniformly 13C labeled (*3C10) Fianovis[1]
Concentration 10 pg/mL Fianovis[1]
Solvent Methanol Fianovis[1]
Application LC-MS/MS internal standard Fianovis[1]
Certification Certified with uncertainty Fianovis[6]
Available Volumes 0.5mL, 1.2 mL, 5mL, 10 mL Fianovis
Molecular Formula 13C10H15NO3 Fianovis[1]
Molecular Weight ~207.16 g/mol (calculated) Fianovis[1]
Storage Refer to Certificate of Analysis

Purity Refer to Certificate of Analysis

Isotopic Enrichment Refer to Certificate of Analysis

Note: Specific details regarding purity, isotopic enrichment, and storage conditions are typically
provided in the Certificate of Analysis which should be requested from the supplier.

Experimental Protocols

The primary application of Tenuazonic acid-'3Czo is as an internal standard for the
quantification of Tenuazonic acid in various matrices, including food, feed, and biological
samples. The following is a representative experimental protocol for LC-MS/MS analysis.

Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method

The QUEChERS method is a widely used sample preparation technique for the analysis of
contaminants in food and agricultural products.[7][8]

e Homogenization: Homogenize 5-15 g of the sample (e.g., tomato paste, cereal flour).
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o Extraction:

o

Place the homogenized sample into a 50 mL centrifuge tube.

o Add an appropriate volume of the U-[13C10]-Tenuazonic Acid internal standard solution.
o Add 10 mL of acidified water (e.g., with 1% acetic acid).

o Add 10 mL of acetonitrile.

o Add a salt mixture (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g
disodium hydrogen citrate sesquihydrate).

o Shake vigorously for 1 minute.
o Centrifuge at = 4000 x g for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

[e]

Take a 1 mL aliquot of the upper acetonitrile layer.

o

Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSQOa4, 50 mg
primary secondary amine (PSA), 50 mg C18).

Vortex for 30 seconds.

o

[¢]

Centrifuge at = 4000 x g for 5 minutes.
e Final Preparation:
o Transfer the supernatant to a clean vial.
o Evaporate to dryness under a gentle stream of nitrogen.

o Reconstitute in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

o Chromatographic Separation:
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o Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um patrticle size) is
commonly used.

o Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a
modifier such as formic acid or ammonium formate, is typical. An alkaline mobile phase
(e.g., pH 8.3) has also been shown to improve peak shape for Tenuazonic acid.[9]

o Flow Rate: 0.2-0.4 mL/min.

o Column Temperature: 30-40 °C.

e Mass Spectrometric Detection:
o lonization Mode: Electrospray ionization (ESI) in either positive or negative mode.
o Acquisition Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Specific precursor-to-product ion transitions for both native Tenuazonic
acid and Tenuazonic acid-*3C1o need to be optimized on the specific instrument. For
example, for a related labeled compound, [*3Cs,'>N]-Tenuazonic acid, a transition of m/z
383 — 306 was used.[10]

Signaling Pathways and Mechanisms of Action

Tenuazonic acid exhibits several biological activities, primarily acting as an inhibitor of protein
synthesis and photosynthesis.

Biosynthesis of Tenuazonic Acid

Tenuazonic acid is a mycotoxin produced by various fungi, notably of the Alternaria species. Its
biosynthesis involves a unique hybrid enzyme, a non-ribosomal peptide synthetase-polyketide
synthase (NRPS-PKS).[11][12] The process starts with the condensation of L-isoleucine and
acetoacetyl-CoA.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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